Cas no 1384661-89-5 (Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-)
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
- Z1313293751
- 1384661-89-5
- D94392
- 4-Methyl-N-(3-((4-(3-methyl-1H-1,2,4-triazol-5-yl)benzamido)methyl)phenyl)benzamide
- 4-(5-methyl-4H-1,2,4-triazol-3-yl)-N-{[3-(4-methylbenzamido)phenyl]methyl}benzamide
- starbld0009419
- 4-methyl-N-[3-[[[4-(5-methyl-1H-1,2,4-triazol-3-yl)benzoyl]amino]methyl]phenyl]benzamide
- AKOS033247909
- 4-(3-METHYL-1H-1,2,4-TRIAZOL-5-YL)-N-{[3-(4-METHYLBENZAMIDO)PHENYL]METHYLBENZAMIDE
- AS-78424
-
- MDL: MFCD33398851
- Inchi: 1S/C25H23N5O2/c1-16-6-8-21(9-7-16)25(32)28-22-5-3-4-18(14-22)15-26-24(31)20-12-10-19(11-13-20)23-27-17(2)29-30-23/h3-14H,15H2,1-2H3,(H,26,31)(H,28,32)(H,27,29,30)
- InChI Key: SSXWBXDZNARQFR-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC(NC(=O)C2=CC=C(C)C=C2)=C1)(=O)C1=CC=C(C2NN=C(C)N=2)C=C1
Computed Properties
- Exact Mass: 425.18517499g/mol
- Monoisotopic Mass: 425.18517499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 99.8Ų
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM452430-100mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 95%+ | 100mg |
$572 | 2023-02-02 | |
| eNovation Chemicals LLC | Y1014716-25mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 97% | 25mg |
$310 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1014716-100mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 97% | 100mg |
$605 | 2024-06-05 | |
| Aaron | AR01JWHC-25mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 97% | 25mg |
$312.00 | 2025-02-11 | |
| Aaron | AR01JWHC-100mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 97% | 100mg |
$624.00 | 2025-02-11 | |
| 1PlusChem | 1P01JW90-25mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 97% | 25mg |
$322.00 | 2024-06-21 | |
| 1PlusChem | 1P01JW90-100mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 97% | 100mg |
$617.00 | 2024-06-21 | |
| A2B Chem LLC | BA07076-25mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 97% | 25mg |
$357.00 | 2024-04-20 | |
| A2B Chem LLC | BA07076-100mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 97% | 100mg |
$703.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1014716-25mg |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- |
1384661-89-5 | 97% | 25mg |
$310 | 2025-02-19 |
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-
Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- (CAS No: 1384661-89-5)
The compound Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- (CAS No: 1384661-89-5) is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzamide moiety and a triazole ring system. The presence of these functional groups makes it highly versatile and valuable for various research and industrial purposes.
Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. For instance, the benzamide group is known to exhibit anti-inflammatory properties, while the triazole ring system has been associated with antimicrobial activity. These findings suggest that this compound could be a promising lead for developing new therapeutic agents.
In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the production process, ensuring high yields and purity levels. This has made the compound more accessible for both academic research and industrial applications.
The structural complexity of Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- also makes it an interesting subject for computational chemistry studies. Scientists have employed molecular modeling tools to predict its pharmacokinetic properties and interactions with biological systems. These insights are crucial for understanding its potential as a drug candidate and for guiding further experimental work.
Moreover, the compound's stability under various conditions has been thoroughly investigated. Studies have shown that it exhibits good thermal stability and resistance to hydrolysis under mild conditions. These properties make it suitable for use in formulations that require prolonged shelf life or exposure to environmental factors.
In conclusion, Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)- (CAS No: 1384661
1384661-89-5 (Benzamide, N-[[3-[(4-methylbenzoyl)amino]phenyl]methyl]-4-(3-methyl-1H-1,2,4-triazol-5-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)